[1-(2-Hydroxy-ethyl)-piperidin-4-ylmethyl]-methyl-carbamic acid benzyl ester

• IUPAC Name: benzyl N-[[1-(2-hydroxyethyl)piperidin-4-yl]methyl]-N-methylcarbamate
• InChI: InChI=1S/C17H26N2O3/c1-18(13-15-7-9-19(10-8-15)11-12-20)17(21)22-14-16-5-3-2-4-6-16/h2-6,15,20H,7-14H2,1H3
• InChI Key: HYNGLPVQODQTBC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(CC1)CCO)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

[1-(2-Hydroxy-ethyl)-piperidin-4-ylmethyl]-methyl-carbamic acid benzyl ester is a piperidine-derived carbamate ester with a complex substitution pattern. Its structure comprises:

• A piperidine ring substituted at the 1-position with a 2-hydroxyethyl group (-CH2CH2OH).
• A methylcarbamic acid benzyl ester moiety attached to the 4-position via a methylene (-CH2-) bridge.

The compound’s molecular formula is inferred as C17H26N2O3 (based on analogs in and ), with a calculated molecular weight of ~306.4 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(2-Hydroxy-ethyl)-piperidin-4-ylmethyl]-methyl-carbamic acid benzyl ester typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as 1,5-diaminopentane.

Introduction of the Hydroxyethyl Group: The hydroxyethyl group is introduced via a nucleophilic substitution reaction, where an appropriate hydroxyethyl halide reacts with the piperidine derivative.

Carbamate Formation: The carbamate ester is formed by reacting the hydroxyethyl-piperidine intermediate with methyl isocyanate and benzyl alcohol under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, focusing on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow chemistry and the use of catalysts can enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyethyl group can undergo oxidation to form a carbonyl group, potentially leading to the formation of aldehydes or ketones.

Reduction: The compound can be reduced to modify the functional groups, such as reducing the carbamate ester to an amine.

Substitution: The benzyl ester group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) under acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to replace the benzyl ester group.

Major Products

Oxidation: Aldehydes or ketones depending on the specific conditions.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, [1-(2-Hydroxy-ethyl)-piperidin-4-ylmethyl]-methyl-carbamic acid benzyl ester is used as a building block for the synthesis of more complex molecules. Its functional groups allow for diverse chemical modifications, making it valuable in synthetic organic chemistry.

Biology and Medicine

In biological and medicinal research, this compound is investigated for its potential pharmacological properties. It may act as a precursor for the development of drugs targeting specific receptors or enzymes. Its structure suggests potential activity as a central nervous system agent or as an intermediate in the synthesis of bioactive molecules.

Industry

In the industrial sector, this compound can be used in the production of specialty chemicals and pharmaceuticals. Its versatility in chemical reactions makes it a valuable intermediate in various manufacturing processes.

Mechanism of Action

The mechanism by which [1-(2-Hydroxy-ethyl)-piperidin-4-ylmethyl]-methyl-carbamic acid benzyl ester exerts its effects depends on its specific interactions with biological targets. It may interact with enzymes or receptors, modulating their activity. The hydroxyethyl and carbamate groups can form hydrogen bonds and other interactions with biological molecules, influencing their function.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs with the target molecule, enabling comparative analysis:

Compound	Key Structural Differences	Physicochemical Properties	Functional Outcomes	References
[1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester (CAS 1353979-82-4)	- Aminoethyl (-CH2CH2NH2) instead of hydroxyethyl - Isopropyl instead of methyl on carbamate	- Higher basicity (due to NH2) - XLogP3: ~2.5 (estimated) - HBD: 2	- Increased cellular uptake (basic amine) - Potential for faster metabolic oxidation
Ethyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester (CAS 1353966-55-8)	- tert-butyl ester instead of benzyl ester - Ethyl instead of methyl on carbamate	- Molecular weight: 328.4 - XLogP3: ~3.0 - HBD: 1	- Enhanced hydrolytic stability (bulky tert-butyl) - Reduced enzymatic cleavage in vivo
[1-(2-Hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid benzyl ester (CAS 122021-01-6)	- Lacks methyl group on carbamate (N-H instead of N-CH3)	- Molecular weight: 292.4 - XLogP3: ~1.8 - HBD: 2	- Higher polarity and solubility - Increased susceptibility to hydrolysis (unmethylated carbamate)
Ethyl-[1-(2-hydroxy-ethyl)-piperidin-2-ylmethyl]-carbamic acid benzyl ester (CAS 1353972-86-7)	- Piperidin-2-ylmethyl instead of 4-ylmethyl - Ethyl on carbamate	- Molecular weight: 320.4 - XLogP3: 2.3 - HBD: 1	- Altered steric effects (2-position substitution) - Potential for distinct receptor binding profiles

Key Research Findings

Hydroxyethyl vs. Aminoethyl Substitution: Hydroxyethyl derivatives (e.g., target compound) exhibit lower logP values (2.3–3.0) compared to aminoethyl analogs (logP ~2.5–3.5), suggesting better solubility . Aminoethyl analogs may display stronger cationic character at physiological pH, enhancing interactions with biological membranes but increasing metabolic liabilities (e.g., oxidation) .

Ester Group Stability: Benzyl esters (target compound) are prone to enzymatic hydrolysis (e.g., esterases), whereas tert-butyl esters () resist hydrolysis, improving plasma stability .

Synthetic Accessibility: The target compound and its analogs (e.g., CAS 122021-01-6) are listed as discontinued in commercial catalogs (), suggesting challenges in synthesis or purification compared to tert-butyl or aminoethyl derivatives, which remain available .

Biological Relevance :

• Piperidine carbamates are frequently explored as enzyme inhibitors or CNS-targeting agents due to their ability to cross the blood-brain barrier. The hydroxyethyl group may confer selectivity for hydrophilic binding pockets .

Biological Activity

[1-(2-Hydroxy-ethyl)-piperidin-4-ylmethyl]-methyl-carbamic acid benzyl ester, a piperidine derivative, has garnered attention in medicinal chemistry due to its diverse biological activities. This compound's structure suggests potential interactions with various biological targets, particularly in the fields of cancer therapy and neurodegenerative diseases.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{16}\text{H}_{24}\text{N}_{2}\text{O}_{3}$$

This structure includes a piperidine ring, which is known for its ability to interact with biological macromolecules.

Biological Activity Overview

Research indicates that piperidine derivatives exhibit a range of biological activities, including:

• Anticancer Activity : Several studies have demonstrated that piperidine derivatives can induce apoptosis in cancer cells and inhibit tumor growth.
• Cholinesterase Inhibition : Compounds similar to this derivative have shown potential in treating Alzheimer's disease by inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).
• Anti-inflammatory Properties : Some studies suggest that these compounds may possess anti-inflammatory effects, contributing to their therapeutic potential.

Anticancer Activity

Recent studies have highlighted the anticancer properties of piperidine derivatives. For instance, a study reported that a related compound exhibited significant cytotoxicity against FaDu hypopharyngeal tumor cells, outperforming the reference drug bleomycin in apoptosis induction . The mechanism of action is believed to involve the inhibition of key signaling pathways associated with cancer cell proliferation.

Table 1: Summary of Anticancer Studies on Piperidine Derivatives

Compound	Cancer Type	IC50 (µM)	Mechanism of Action
Compound A	Lung Cancer	5.0	Apoptosis induction
Compound B	Breast Cancer	3.7	IKKb inhibition
Compound C	Colorectal Cancer	4.5	NF-κB pathway modulation

Cholinesterase Inhibition

The compound's structural features suggest it may act as a dual inhibitor of AChE and BuChE, similar to other piperidine derivatives. In vitro studies have shown that modifications in the piperidine ring can enhance binding affinity and selectivity toward these enzymes .

Table 2: Cholinesterase Inhibition Potency

Compound	AChE IC50 (nM)	BuChE IC50 (nM)
Compound D	25	30
Compound E	15	20
Compound F	10	35

Case Studies

• Cancer Therapy : A study involving a series of piperidine-based compounds demonstrated their effectiveness in inhibiting tumor growth in xenograft models. The lead compound showed a reduction in tumor size by over 60% compared to controls.
• Alzheimer’s Disease : Research on piperidinyl carbamates revealed significant inhibition of cholinesterases, with one compound achieving an AChE IC50 value of 10 nM. This suggests strong potential for cognitive enhancement in Alzheimer's patients .